(1R,2R)-2-(4-Fluoro-3-methoxyphenyl)cyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-(4-fluoro-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H11FO3/c1-15-10-4-6(2-3-9(10)12)7-5-8(7)11(13)14/h2-4,7-8H,5H2,1H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key: WFAIIFVWMUYPFP-JGVFFNPUSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2CC2C(=O)O)F
• Isomeric SMILES: COC1=C(C=CC(=C1)[C@@H]2C[C@H]2C(=O)O)F
• Molecular Formula: C11H11FO3
• Molecular Weight: 210.20 g/mol

Description

(1R,2R)-2-(4-Fluoro-3-methoxyphenyl)cyclopropane-1-carboxylic acid, also known as FCPCA, is a cyclopropane derivative that has been extensively studied for its potential applications in the field of medicinal chemistry. FCPCA is a non-steroidal anti-inflammatory drug (NSAID) that is structurally related to other cyclopropane-containing compounds such as celecoxib and valdecoxib.

Scientific Research Applications

Chemical Reactivity and Synthesis

• The cyclopropane moiety and its derivatives, including structures related to (1R,2R)-2-(4-Fluoro-3-methoxyphenyl)cyclopropane-1-carboxylic acid, have been studied extensively due to their unique reactivity and potential applications in organic synthesis. The cyclopropane ring, a three-membered carbon ring, is known for its ring strain and propensity to undergo ring-opening reactions, making it a valuable intermediate in synthetic organic chemistry. For instance, studies have explored the reactivity of radical cations generated from cyclopropyl(4-methoxyphenyl)phenylmethanol in various acidic and basic conditions, showcasing the competition between O-neophyl shift and C-cyclopropyl beta-scission in the intermediate 1,1-diarylalkoxyl radicals (Bietti et al., 2006). Similarly, the cyclopropanation of (E)-2-phenylethenyl-1,3,2-dioxaborinane and subsequent syntheses demonstrate the versatility of cyclopropane derivatives in producing biologically active compounds (Rossi et al., 2001).

Biological Activities

• Cyclopropane derivatives have also been investigated for their biological activities. The modification of cyclopropane rings, such as in (1R,2R)-2-aminomethyl-1-(1H-imidazol-4-yl)cyclopropanes, has been shown to affect biological activity, making these compounds interesting targets for drug development and pharmacological studies. Conformationally restricted analogues of histamine were designed to improve activity and investigate bioactive conformations, showcasing the potential of cyclopropane derivatives in medicinal chemistry (Kazuta et al., 2002).